![molecular formula C7H14ClNOS B6217107 1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride CAS No. 2742656-41-1](/img/no-structure.png)
1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride
Overview
Description
1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride is a synthetic compound that has been investigated for its potential therapeutic applications. It belongs to the class of compounds known as spirocyclic amines, which are characterized by their unique cyclic structure. This compound has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-fungal agent. In addition, it has been explored for its potential use in the treatment of neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. The purpose of 5]nonan-1-one hydrochloride.
Scientific Research Applications
1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride has been studied for its potential therapeutic applications. It has been investigated for its anti-inflammatory, anti-cancer, and anti-fungal properties. In addition, it has been explored for its potential use in the treatment of neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. Studies have shown that this compound may be able to reduce inflammation and oxidative stress, as well as reduce the risk of cancer and fungal infections. It has also been studied for its potential to improve cognitive performance in Alzheimer’s patients.
Mechanism of Action
The exact mechanism of action of 1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride is not yet fully understood. However, it is believed to act by binding to specific receptors in the body, such as the prostaglandin E2 receptor (EP2). This binding is thought to lead to the inhibition of pro-inflammatory pathways and the stimulation of anti-inflammatory pathways. In addition, this compound is thought to have antioxidant properties, which may help to reduce oxidative stress and protect cells from damage.
Biochemical and Physiological Effects
1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride has been shown to have a variety of biochemical and physiological effects. Studies have shown that this compound can reduce inflammation and oxidative stress, as well as reduce the risk of cancer and fungal infections. In addition, it has been shown to improve cognitive performance in Alzheimer’s patients. It has also been found to have anti-fungal properties, which may help to protect against fungal infections.
Advantages and Limitations for Lab Experiments
1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize. The two-step synthesis process is simple and can be accomplished in a short amount of time. In addition, the compound is relatively stable and can be stored for long periods of time. One limitation is that it is not water soluble, which can make it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for the study of 1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride. One potential direction is to further investigate its potential as an anti-inflammatory, anti-cancer, and anti-fungal agent. Another potential direction is to explore its potential use in the treatment of neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. In addition, studies could be conducted to investigate the compound’s potential as an antioxidant and to further understand its mechanism of action. Finally, further research could be conducted to investigate the potential side effects of the compound and to optimize its use in laboratory experiments.
Synthesis Methods
1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride can be synthesized from the reaction of 1-chloro-4-thia-7-azaspiro[3.5]nonan-1-one with anhydrous hydrochloric acid. This reaction occurs in a two-step process, first forming an intermediate compound that is then hydrolyzed to the desired product. The first step involves the reaction of 1-chloro-4-thia-7-azaspiro[3.5]nonan-1-one with anhydrous hydrochloric acid, forming the intermediate compound. The second step involves the hydrolysis of the intermediate compound, yielding 1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1lambda4-thia-7-azaspiro[3.5]nonan-1-one hydrochloride involves the reaction of a thiol with an aziridine followed by cyclization to form the spirocyclic compound. The resulting compound is then hydrolyzed to form the final product.", "Starting Materials": [ "2-chloroethylamine hydrochloride", "sodium hydride", "2-mercaptoethanol", "acetic acid", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Preparation of 2-chloroethylamine hydrochloride by reacting 2-chloroethanol with hydrochloric acid.", "Step 2: Deprotonation of 2-chloroethylamine hydrochloride with sodium hydride to form the aziridine intermediate.", "Step 3: Reaction of the aziridine intermediate with 2-mercaptoethanol to form the thiol intermediate.", "Step 4: Cyclization of the thiol intermediate to form the spirocyclic compound in the presence of acetic acid.", "Step 5: Hydrolysis of the spirocyclic compound with sodium hydroxide to form the final product.", "Step 6: Conversion of the final product to the hydrochloride salt by reacting with hydrochloric acid.", "Step 7: Purification of the product by recrystallization from water and drying." ] } | |
CAS RN |
2742656-41-1 |
Molecular Formula |
C7H14ClNOS |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
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